(E)-[4,5-Dioxo-2-(3-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
(E)-[4,5-Dioxo-2-(3-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Brand Name:
Vulcanchem
CAS No.:
615271-32-4
VCID:
VC0357091
InChI:
InChI=1S/C27H26N2O4/c1-3-14-33-22-8-4-7-21(15-22)24-23(25(30)20-11-9-18(2)10-12-20)26(31)27(32)29(24)17-19-6-5-13-28-16-19/h4-13,15-16,24,30H,3,14,17H2,1-2H3/b25-23+
SMILES:
CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=C(C=C3)C)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4
Molecular Formula:
C27H26N2O4
Molecular Weight:
442.5g/mol
(E)-[4,5-Dioxo-2-(3-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
CAS No.: 615271-32-4
Main Products
VCID: VC0357091
Molecular Formula: C27H26N2O4
Molecular Weight: 442.5g/mol
CAS No. | 615271-32-4 |
---|---|
Product Name | (E)-[4,5-Dioxo-2-(3-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate |
Molecular Formula | C27H26N2O4 |
Molecular Weight | 442.5g/mol |
IUPAC Name | (E)-[4,5-dioxo-2-(3-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate |
Standard InChI | InChI=1S/C27H26N2O4/c1-3-14-33-22-8-4-7-21(15-22)24-23(25(30)20-11-9-18(2)10-12-20)26(31)27(32)29(24)17-19-6-5-13-28-16-19/h4-13,15-16,24,30H,3,14,17H2,1-2H3/b25-23+ |
Standard InChIKey | YQRGWDXYTJCPNT-WJTDDFOZSA-N |
Isomeric SMILES | CCCOC1=CC=CC(=C1)C2/C(=C(/C3=CC=C(C=C3)C)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4 |
SMILES | CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=C(C=C3)C)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4 |
Canonical SMILES | CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=C(C=C3)C)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4 |
PubChem Compound | 5957089 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume